Cas no 1841219-81-5 ((3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 1841219-81-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5701972
• PubChem ID: 96739008
• Update Time: 2025-06-28

(3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-propanoic acid, β-amino-1-methyl-, (βS)-
• (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
• EN300-1283911
• 1841219-81-5
• (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoicacid

• Inchi： 1S/C7H11N3O2/c1-10-3-6(9-4-10)5(8)2-7(11)12/h3-5H,2,8H2,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： IIRNBVRPIRIGBB-YFKPBYRVSA-N
• SMILES： OC(C[C@@H](C1=CN(C)C=N1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 415.0±35.0 °C(Predicted)
• pka: 2.80±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid

Introduction to (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic Acid (CAS No. 1841219-81-5)

(3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid, identified by its CAS number 1841219-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid incorporates a chiral center at the 3-position of the propanoic acid moiety, which is crucial for its biological activity. The presence of a 1-methyl-1H-imidazole group further enhances its pharmacological profile, contributing to its unique interactions with biological targets. This structural feature has made it an attractive candidate for drug discovery efforts aimed at developing novel treatments for various diseases.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways involved in inflammation, cancer, and neurodegenerative disorders. (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid has been studied for its potential role in these areas due to its ability to interact with specific enzymes and receptors. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key signaling pathways associated with immune responses.

One of the most compelling aspects of (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to mimic the effects of these molecules, thereby offering a new therapeutic approach. Researchers have been particularly interested in its potential as an antagonist or modulator of certain enzymes that play a critical role in disease progression.

The synthesis of (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of chiral auxiliaries and asymmetric catalysis has been instrumental in achieving the desired stereochemical configuration at the chiral center.

Recent research has also explored the pharmacokinetic properties of (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, further supporting its candidacy as a lead compound for drug development.

The field of medicinal chemistry continues to evolve rapidly, and compounds like (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid are at the forefront of this progress. Researchers are employing cutting-edge techniques such as high-throughput screening and computational modeling to identify new analogs with improved pharmacological profiles. These efforts are expected to yield novel therapeutic agents that address unmet medical needs.

The potential applications of (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-yl)propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical assays. Additionally, it may find applications in agrochemicals and other industrial settings where its biological activity could be leveraged.

In conclusion, (3S)-3-Amino-3-(1-methyl-1H-imidazol-4-ylopropanoic acid (CAS No. 1841219- 81- 5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structure, biological activity, and favorable pharmacokinetic properties make it an attractive candidate for further study and commercialization. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.